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Compound of Interest

Compound Name: BI-9627

Cat. No.: B8033919 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and technical information for the preparation of a

dimethyl sulfoxide (DMSO) stock solution of BI-9627, a potent and selective inhibitor of the

sodium-hydrogen exchanger isoform 1 (NHE1).

Introduction
BI-9627 is a valuable chemical probe for investigating the physiological and pathological roles

of NHE1.[1][2] NHE1 is a ubiquitously expressed transmembrane ion channel that regulates

intracellular pH by exchanging sodium ions for protons.[2] Its involvement in various cellular

processes makes it a target of interest in cardiovascular diseases and other conditions.[2][3][4]

Accurate and consistent preparation of BI-9627 stock solutions is critical for reliable

experimental outcomes. DMSO is a common solvent for this compound due to its high

solubilizing capacity for many organic molecules.[5]

Physicochemical and Potency Data
A summary of the key quantitative data for BI-9627 is presented in the table below for easy

reference and comparison.
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Parameter Value Reference

Molecular Formula C₁₆H₁₉F₃N₄O₂ [3]

Molecular Weight 356.3 g/mol [2][3]

Solubility in DMSO 20 mg/mL [3]

NHE1 IC₅₀ (pHi recovery) 6 nM [1][2][3]

NHE1 IC₅₀ (human platelet

swelling)
31 nM [1][2][3]

Selectivity >30-fold for NHE1 over NHE2 [1][2][3]

Activity against NHE3 Inactive up to 16 µM [3]

Table 1: Physicochemical and potency data for BI-9627.

Experimental Protocols
Materials and Equipment

BI-9627 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettors and sterile, disposable tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM BI-9627 Stock Solution
in DMSO
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This protocol describes the preparation of a 10 mM stock solution of BI-9627 in DMSO. Adjust

the quantities as needed for your specific experimental requirements.

Preparation: Don appropriate PPE. Ensure the work area is clean and dry.

Weighing BI-9627: Tare a sterile microcentrifuge tube on the analytical balance. Carefully

weigh out 3.56 mg of BI-9627 solid into the tube.

Adding DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the BI-
9627.

Dissolution: Close the tube tightly and vortex thoroughly until the solid is completely

dissolved. Gentle warming or sonication may be used to aid dissolution if precipitation is

observed.[6]

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store the stock solution at -20°C for up to one month or at -80°C for up to six months.

[1]

Workflow for BI-9627 Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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